Cas no 160010-21-9 (Methyl 4-(4-bromophenyl)-3-oxobutanoate)

Methyl 4-(4-bromophenyl)-3-oxobutanoate structure
160010-21-9 structure
Product Name:Methyl 4-(4-bromophenyl)-3-oxobutanoate
CAS No:160010-21-9
MF:C11H11BrO3
MW:271.107242822647
CID:1339500
Update Time:2023-08-02

Methyl 4-(4-bromophenyl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • 4-(4-BROMOPHENYL)-3-OXOBUTANOIC ACID METHYL ESTER
    • 4-(4-BROMO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER
    • Benzenebutanoic acid, 4-bromo-beta-oxo-, methyl ester
    • Methyl 4-(4-bromophenyl)-3-oxobutanoate
    • Inchi: 1S/C11H11BrO3/c1-15-11(14)7-10(13)6-8-2-4-9(12)5-3-8/h2-5H,6-7H2,1H3
    • InChI Key: STEBOHAKKNSTLL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CC(CC(=O)OC)=O

Computed Properties

  • Exact Mass: 269.98916g/mol
  • Monoisotopic Mass: 269.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • Molecular Weight: 271.11g/mol
  • XLogP3: 2.3
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